N-(2-cyclopropyloxan-4-yl)-1,2-thiazole-3-carboxamide

• IUPAC Name: N-(2-cyclopropyloxan-4-yl)-1,2-thiazole-3-carboxamide
• InChI: InChI=1S/C12H16N2O2S/c15-12(10-4-6-17-14-10)13-9-3-5-16-11(7-9)8-1-2-8/h4,6,8-9,11H,1-3,5,7H2,(H,13,15)
• InChI Key: LORVYCVIGDWZKW-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2CC(CCO2)NC(=O)C3=NSC=C3
• Molecular Formula: C12H16N2O2S
• Molecular Weight: 252.33 g/mol

Description

N-(2-cyclopropyloxan-4-yl)-1,2-thiazole-3-carboxamide is a synthetic compound with a unique structure that includes a cyclopropyl group, an oxane ring, and a thiazole moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-cyclopropyloxan-4-yl)-1,2-thiazole-3-carboxamide typically involves multiple steps, starting from readily available precursors. The key steps include the formation of the thiazole ring, the introduction of the cyclopropyl group, and the attachment of the oxane ring. Specific reaction conditions, such as temperature, solvents, and catalysts, are optimized to achieve high yields and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using continuous flow reactors or batch processes. The choice of method depends on factors such as cost, scalability, and environmental impact. Optimization of reaction conditions and purification techniques is crucial to ensure the quality and consistency of the final product.

Chemical Reactions Analysis

Types of Reactions

N-(2-cyclopropyloxan-4-yl)-1,2-thiazole-3-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can convert the thiazole ring to dihydrothiazole derivatives.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid, reducing agents such as lithium aluminum hydride, and various nucleophiles or electrophiles for substitution reactions. Reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired products.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while substitution reactions can produce a wide range of functionalized derivatives.

Scientific Research Applications

N-(2-cyclopropyloxan-4-yl)-1,2-thiazole-3-carboxamide has several applications in scientific research:

Chemistry: The compound is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: It is studied for its potential biological activities, including antimicrobial, antifungal, and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, including cancer and infectious diseases.

Industry: The compound is used in the development of new materials and as an intermediate in the synthesis of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of N-(2-cyclopropyloxan-4-yl)-1,2-thiazole-3-carboxamide involves its interaction with specific molecular targets and pathways. For example, it may inhibit certain enzymes or receptors, leading to the modulation of biological processes. Detailed studies are required to elucidate the exact molecular targets and pathways involved.

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other thiazole derivatives and cyclopropyl-containing molecules. Examples include:

• 2-cyclopropyl-6-methyl-N-[1-(oxan-4-yl)pyrrolidin-3-yl]pyrimidin-4-amine
• 2-cyclopropyl-N-[1-(oxan-4-yl)pyrrolidin-3-yl]pyrimidin-4-amine

Uniqueness

N-(2-cyclopropyloxan-4-yl)-1,2-thiazole-3-carboxamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties